Cas no 174775-73-6 (2-{2-4-(1-Methyl-1-phenylethyl)phenoxy-ethyl}piperidine hydrochloride)

• Product Name: 2-{2-4-(1-Methyl-1-phenylethyl)phenoxy-ethyl}piperidine hydrochloride
• CAS No: 174775-73-6
• MF: C₂₂H₃₀ClNO
• MW: 359.932705402374
• CID: 1079384
• PubChem ID: 53408962
• Update Time: 2025-06-08

2-{2-4-(1-Methyl-1-phenylethyl)phenoxy-ethyl}piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{2-[4-(1-Methyl-1-phenylethyl)phenoxy]-ethyl}piperidine hydrochloride
• 2-(2-(4-(2-Phenylpropan-2-yl)phenoxy)ethyl)piperidine hydrochloride
• AKOS015844651
• 2-(2-(4-(2-Phenylpropan-2-yl)phenoxy)ethyl)piperidinehydrochloride
• 174775-73-6
• 2-[2-[4-(2-phenylpropan-2-yl)phenoxy]ethyl]piperidine;hydrochloride
• 2-{2-4-(1-Methyl-1-phenylethyl)phenoxy-ethyl}piperidine hydrochloride

• MDL： MFCD00944210
• Inchi： 1S/C22H29NO.ClH/c1-22(2,18-8-4-3-5-9-18)19-11-13-21(14-12-19)24-17-15-20-10-6-7-16-23-20;/h3-5,8-9,11-14,20,23H,6-7,10,15-17H2,1-2H3;1H
• InChI Key： XOXIATZLTRDHCX-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1)CCC1CCCCN1

Computed Properties

• Exact Mass: 359.2015923g/mol
• Monoisotopic Mass: 359.2015923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-{2-4-(1-Methyl-1-phenylethyl)phenoxy-ethyl}piperidine hydrochloride

Introduction to 2-{2-4-(1-Methyl-1-phenylethyl)phenoxy-ethyl}piperidine hydrochloride and Its Significance in Modern Pharmaceutical Research

2-{2-4-(1-Methyl-1-phenylethyl)phenoxy-ethyl}piperidine hydrochloride, identified by its CAS number 174775-73-6, represents a compound of considerable interest in the realm of pharmaceutical chemistry. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate molecular architecture of this substance, characterized by a piperidine core linked to a phenoxyethyl moiety, suggests multifaceted interactions with biological targets, making it a subject of extensive research in drug discovery.

The pharmacological relevance of 2-{2-4-(1-Methyl-1-phenylethyl)phenoxy-ethyl}piperidine hydrochloride stems from its ability to modulate various biological pathways. Recent studies have highlighted its interaction with central nervous system (CNS) receptors, particularly those involved in neurotransmitter regulation. The presence of the piperidine ring, a common pharmacophore in CNS-active compounds, underscores its potential as a scaffold for designing molecules with enhanced selectivity and efficacy. Furthermore, the 1-methyl-1-phenylethyl substituent appended to the phenoxy group introduces additional complexity, likely influencing both the solubility and metabolic stability of the compound.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 2-{2-4-(1-Methyl-1-phenylethyl)phenoxy-ethyl}piperidine hydrochloride have been facilitated by advancements in synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have enabled the efficient construction of its intricate framework. These synthetic strategies not only enhance yield but also allow for structural modifications, enabling medicinal chemists to fine-tune pharmacokinetic properties. The hydrochloride salt form of this compound improves its solubility in aqueous media, which is crucial for formulation development and bioavailability studies.

The biological activity of 2-{2-4-(1-Methyl-1-phenylethyl)phenoxy-ethyl}piperidine hydrochloride has been explored in several preclinical models. Preliminary findings indicate that it exhibits potent binding affinity for certain serotonin receptors, suggesting potential utility in treating conditions associated with serotonergic dysregulation. Additionally, its interaction with dopamine receptors has been investigated, indicating a possible role in modulating dopaminergic pathways. These findings are particularly relevant given the increasing recognition of the importance of balanced neurotransmitter activity in various neurological disorders.

Recent advancements in computational chemistry have further illuminated the pharmacological profile of this compound. Molecular docking studies have been employed to predict its binding interactions with target proteins, providing insights into mechanisms of action. These computational approaches complement experimental data, allowing for more informed decision-making in drug design. Furthermore, QSAR (Quantitative Structure-Activity Relationship) modeling has been utilized to correlate structural features with biological activity, guiding the optimization process toward higher efficacy and selectivity.

The synthesis and application of 2-{2-4-(1-Methyl-1-phenylethyl)phenoxy-ethyl}piperidine hydrochloride also highlight the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. The use of catalytic systems that enhance reaction efficiency while reducing reliance on hazardous reagents aligns with these principles. Such environmentally conscious approaches are increasingly integral to pharmaceutical development, ensuring that progress is achieved responsibly.

Future directions in the study of 2-{2-4-(1-Methyl-1-phenylethyl)phenoxy-ethyl}piperidine hydrochloride include exploring its potential as an intermediate in larger drug candidates. Its unique structural features make it a versatile building block for further derivatization, allowing chemists to explore new chemical spaces with novel therapeutic profiles. Additionally, investigating its pharmacokinetic properties will be crucial for understanding its behavior in vivo and optimizing dosing regimens.

The role of this compound in addressing unmet medical needs remains an area of active investigation. By leveraging cutting-edge synthetic techniques and computational tools, researchers aim to unlock its full therapeutic potential. As our understanding of complex biological systems continues to evolve, compounds like 2-{2-4-(1-Methyl-1-phenylethyl)phenoxy-ethyl}piperidine hydrochloride will undoubtedly play a pivotal role in shaping the future of medicine.